Cas no 1110889-23-0 (Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate)

• Product Name: Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate
• CAS No: 1110889-23-0
• MF: C₁₄H₁₂N₂O₅
• MW: 288.255483627319
• CID: 6147415
• PubChem ID: 40155164
• Update Time: 2025-06-29

Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS030744326
• methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate
• EN300-1189711
• 1110889-23-0
• Z385177574
• Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate

• Inchi： 1S/C14H12N2O5/c1-19-12-7-9(8-17)3-5-11(12)21-13-6-4-10(15-16-13)14(18)20-2/h3-8H,1-2H3
• InChI Key： COOLJIYMZAWIFW-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(=O)OC)N=N1)C1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 288.07462149g/mol
• Monoisotopic Mass: 288.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 87.6Ų

Additional information on Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate

Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate: A Comprehensive Overview

Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate (CAS No. 1110889-23-0) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a pyridazine core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. The presence of a formyl group and a methoxy-substituted phenoxyl moiety further enhances its chemical reactivity and functional diversity.

The< strong>pyridazine moiety is a key pharmacophore in many bioactive molecules, contributing to their binding affinity and biological activity. Pyridazines have been widely explored in the design of drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The formyl group attached to the pyridazine ring introduces a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties. Additionally, the methoxy-substituted phenoxyl group adds another layer of chemical complexity, influencing both the electronic and steric properties of the molecule.

In recent years, there has been a growing interest in the development of small molecule inhibitors that modulate enzyme activity and cellular signaling pathways. Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate has been investigated as a potential lead compound in this context. Its structural features make it a promising candidate for inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Furthermore, the compound's ability to undergo further derivatization allows for the exploration of its pharmacological profile across different therapeutic areas.

The synthesis of Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate involves multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. The process typically begins with the preparation of key intermediates, such as 4-formyl-2-methoxyphenol, which is then coupled with pyridazine derivatives through condensation reactions. These reactions often require careful control of reaction conditions to ensure high yields and purity of the final product.

The< strong>CAS No. 1110889-23-0 serves as a unique identifier for this compound, facilitating its recognition and documentation in scientific literature and regulatory databases. This standardized nomenclature system ensures that researchers worldwide can accurately reference and utilize this compound in their studies. The CAS number also aids in ensuring compliance with regulatory requirements and facilitates quality control in pharmaceutical manufacturing processes.

Recent advancements in computational chemistry have enabled the virtual screening of large libraries of compounds for their potential biological activity. Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate has been subjected to such computational studies, revealing its potential as an inhibitor of enzymes like kinases and phosphodiesterases. These enzymes play crucial roles in cellular signaling pathways, making them attractive targets for drug development.

The< strong>formyl group present in Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate is particularly noteworthy due to its reactivity with nucleophiles such as amines and hydrazines. This reactivity allows for the facile introduction of various functional groups into the molecule, expanding its chemical diversity and pharmacological potential. For instance, condensation reactions between the formyl group and hydrazine derivatives can yield hydrazones, which are known to exhibit diverse biological activities.

The< strong>methoxy-substituted phenoxyl group contributes to the lipophilicity and metabolic stability of Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate. This feature is particularly important in drug design, as it influences how well a molecule can cross biological membranes and resist enzymatic degradation. Additionally, methoxy groups are often introduced into drug candidates to improve their solubility and bioavailability.

In conclusion, Methyl 6-(4-formyl-2-methoxyphenoxy)pyridazine-3-carboxylate (CAS No. 1110889-23-0) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. The ongoing exploration of its synthetic pathways and pharmacological properties underscores its importance as a lead compound in medicinal chemistry.